Cas no 60388-53-6 ((+/-)Amethopterin)

• Product Name: (+/-)Amethopterin
• CAS No: 60388-53-6
• MF: C₂₀H₂₂N₈O₅
• MW: 454.439282894135
• MDL: MFCD00064369
• CID: 57545
• PubChem ID: 4112
• Update Time: 2025-04-18

(+/-)Amethopterin Chemical and Physical Properties

Names and Identifiers

• Amethopterin
• N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-DL-glutamic acid
• DL-Methotrexate Dipotassium Salt Dihydrate
• DL-Methotrexate
• (+/-)AMETHOPTERIN
• (±)AMethopterin hydrate
• (plus-Minus)-aMethopterin(-20`C)
• 2S,5S-Methionine sulfoximine
• 4-amino-10-methylpteroyl-glutamic acid
• 4-amino-N10-methylpteroylglutamic acid
• D-methionine-R-sulfoximine
• D-Methotrexat
• DL-MTX
• UNII-99ITO15X8S
• AKOS000281496
• SPBio_002446
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate)
• BDBM50600679
• Methotrexate2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
• SCHEMBL11986730
• SR-05000001673
• BPBio1_000579
• SCHEMBL3712
• NSC 117356
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Amethopterin)
• NSC-757113
• ChEMBL_59579
• HMS3403O03
• BRD-A55424491-001-08-2
• FT-0630651
• Kyselina 4-amino-N10-methylpteroylglutamova
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(methotrexate(MTX))
• HMS3713K07
• Amethopterin (hydrate); CL14377 (hydrate); WR19039 (hydrate)
• Methotrexate, (+/-)-
• NCGC00095284-01
• DTXSID40859034
• L-Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-
• NCGC00015079-07
• SPECTRUM1500398
• HMS2096K07
• D(-)-AMETHOPTERIN
• BSPBio_000525
• 60388-53-6
• N-(4-[[(2,4-Diamino-6-pteridinyl)methyl](methyl)amino]benzoyl)glutamic acid, (L)-
• BSPBio_000210
• Amethopterin (R,S)
• AC-11680
• CCG-212689
• N-(4-(((2,4-Diamino-6-pteridinyl)methyl)methylamino)benzoyl)-DL-glutamic acid
• (+-)-Methotrexate
• (+)-Amethopterin
• Prestwick2_000373
• N-(4-{[(2,4-Diaminopteridin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
• Glutamic acid, N-[p-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-, L-(+)-
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate (MTX))
• MLS002701970
• METHOTREXATE(+/-)
• (MTX)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
• BPBio1_000232
• SR-05000001673-2
• Prestwick1_000373
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate, MXT)
• FT-0601523
• BCP02078
• HMS3371G08
• (methotrexate)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
• Folex
• 2-[(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}phenyl)formamido]pentanedioic acid
• Amethopterin; DL-Amethopterin
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(MTX)
• 99ITO15X8S
• EINECS 262-213-7
• HMS1920L21
• (Methotrexate, MTX)2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid
• NSC757113
• Prestwick3_000373
• Prestwick0_000373
• NS00001328
• Q27165469
• NCGC00015079-03
• SBI-0053664.P003
• GLUTAMIC ACID, N-(4-(((2,4-DIAMINO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)-
• NSC117356
• 4-methyl-(1S,5R,13R,14S,17R)-12-oxa-4-azapentacyclo[9.6.1.01,13.05,17.07,18]octadeca-7(18),8,10,15-tetraene-10,14-diol(methotrexate, MTX)
• HMS3267F07
• TCMDC-123832
• 2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
• SR-05000001673-1
• HMS2091D16
• (+/-)-METHOTREXATE
• Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, DL-
• SCHEMBL20369096
• BRD-A55424491-001-07-4
• NCGC00015079-04
• 2-[[[4-[(2,4-diamino-6-pteridinyl)methyl-methylamino]phenyl]-oxomethyl]amino]pentanedioic acid
• BSPBio_001993
• NCGC00095284-02
• Methotrexate;DL-Amethopterin
• Methotrexate pound>>Amethopterin
• AKOS024282621
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid (Methotrexate)
• HMS3869E13
• N-(4-(((2,4-DIAMINO-6-PTERIDINYL)METHYL)METHYLAMINO)BENZOYL)GLUTAMIC ACID
• N-(p-(((2,4-Diamino-6-pteridinyl)methyl)methylamino)benzoyl)-DL-glutamic acid
• BCP29918
• Glutamic acid, N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-
• N-(p-((2,4-Diamino-6-pteridyl)methyl)methylamino)benzoyl)glutamic acid, (L)-
• 6-Mtx (DL)
• FBOZXECLQNJBKD-UHFFFAOYSA-N
• Prestwick_753
• NCI60_041622
• SMR001565548
• DL-Glutamic acid, N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid (MTX)
• DL-Amethopterin
• TCMDC-125488
• CHEBI:93775
• NSC-117356
• HMS1569K07
• Pharmakon1600-01500398
• AB02593
• M1664
• Folex (Salt/Mix)
• 2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioicacid
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid(Methotrexate )
• HMS3654M22
• 2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioic acid
• Prestwick3_000135
• Methotrexate (hydrate)
• BDBM50004545
• EN300-296152
• 2-{4-[(2,4-Diamino-pteridin-6-ylmethyl)-methyl-amino]-benzoylamino}-pentanedioic acid bis-adamantan-1-ylamide
• CHEMBL426
• ( inverted exclamation markA)-Methotrexate
• HY-121151
• BRD-A55424491-001-19-9
• CS-0079546
• N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]glutamic Acid; (+/-)-Methotrexate; DL-Amethopterin; DL-Methotrexate; NSC 117356;
• L(+)-Amethopterin hydrate
• (+/-)Amethopterin

• MDL： MFCD00064369
• Inchi： 1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)
• InChI Key： FBOZXECLQNJBKD-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)NC(C1C=CC(=CC=1)N(C)CC1C=NC2=C(C(N)=NC(N)=N2)N=1)=O)=O

Computed Properties

• Exact Mass: 454.17100
• Monoisotopic Mass: 454.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 211A^2

Experimental Properties

• Color/Form: Orange yellow crystalline powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 195 °C (dec.)(lit.)
• Solubility: {"error_code":"54004","error_msg":"Please recharge"}
• PSA: 210.54000
• LogP: 1.82170
• Solubility: Soluble in dilute alkali; Carbonate solution of acid or alkali metal, slightly soluble in dilute hydrochloric acid, almost insoluble in water \ ethanol \ chloroform and diethyl ether

(+/-)Amethopterin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 61-25-36/38-23/24/25
• Safety Instruction： S45-S53
• RTECS：MA1224100
• Hazardous Material Identification：
• Safety Term：S45;S53
• Risk Phrases：R46; R61
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives